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Compound of Interest

Compound Name: 4-Pentylphenol-d16

Cat. No.: B15556480 Get Quote

For researchers, scientists, and professionals in drug development requiring the deuterated

internal standard 4-Pentylphenol-d16, a variety of commercial suppliers offer this compound.

This guide provides a consolidated overview of key suppliers and the technical specifications of

their products to facilitate procurement and experimental planning.

Supplier and Product Overview
The following table summarizes the commercial suppliers of 4-Pentylphenol-d16 and the

associated product details. This information has been compiled from publicly available data on

the suppliers' websites.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Isotopic
Enrichm
ent

Additio
nal
Informat
ion

C/D/N

Isotopes

4-n-

Pentylph

enol-d16

D-5859
1219805-

40-9
C₁₁D₁₆O 180.34

98 atom

% D

Available

in 0.05g

and 0.1g

quantities

. Store at

room

temperat

ure. A

Safety

Data

Sheet

(SDS) is

available.

[1]

Pharmaffi

liates

4-n-

Pentylph

enol D16

PA PST

012885

1219805-

40-9
C₁₁D₁₆O 180.35

Not

specified

Storage

condition

is 2-8°C

in a

refrigerat

or.[2]

MedChe

mExpres

s

4-

Pentylph

enol-d16

HY-

W010112

S2

1219805-

40-9
C₁₁D₁₆O 180.34

Not

specified

Recomm

ended

storage

condition

s are

provided

in the

Certificat

e of

Analysis.

[3]
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Hölzel

Diagnosti

ka

4-n-

Pentylph

enol-d16

Not

specified

Not

specified
180.3427

Not

specified

Shipped

at room

temperat

ure.[4]

LGC

Standard

s

4-n-

Pentylph

enol-d16

CDN-D-

5859-

0.05G

Not

specified

Not

specified

Not

specified

Not

specified

Nano

diainc

4-

Pentylph

enol-d16

cell25sk3

1719

Not

specified

Not

specified

Not

specified

Not

specified
[5]

Technical Data Summary
For ease of comparison, the key quantitative data for 4-Pentylphenol-d16 from the identified

suppliers is presented below.

Parameter C/D/N Isotopes Pharmaffiliates
MedChemExpr
ess

Hölzel
Diagnostika

CAS Number 1219805-40-9[1] 1219805-40-9[2] 1219805-40-9[3] Not specified

Molecular

Formula
C₁₁D₁₆O[1] C₁₁D₁₆O[2] C₁₁D₁₆O[3] Not specified

Molecular Weight

( g/mol )
180.34[1] 180.35[2] 180.34[3] 180.3427[4]

Isotopic

Enrichment
98 atom % D[1] Not specified Not specified Not specified

Storage

Conditions

Room

temperature[1]

2-8°C

Refrigerator[2]

See Certificate of

Analysis[3]

Room

Temperature[4]

Note on Experimental Protocols and Signaling
Pathways
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4-Pentylphenol-d16 is a deuterated analog of 4-pentylphenol, primarily utilized as an internal

standard in analytical chemistry, particularly in mass spectrometry-based methods, for the

accurate quantification of the unlabeled parent compound. As a stable-labeled internal

standard, its role is to mimic the analytical behavior of the analyte of interest, thereby correcting

for variations in sample preparation and instrument response.

Given its function as an analytical tool, there are no inherent "experimental protocols" or

biological "signaling pathways" associated with 4-Pentylphenol-d16 itself. The experimental

protocols would be specific to the analytical method being developed (e.g., LC-MS/MS) for the

quantification of 4-pentylphenol in a particular matrix. These protocols are typically developed

by the end-user and are application-dependent.

Therefore, the creation of diagrams for signaling pathways or detailed experimental workflows

for 4-Pentylphenol-d16 is not applicable. The utility of this compound lies in its chemical and

physical properties that make it a suitable internal standard for analytical quantification. For

researchers developing methods utilizing this standard, the key information is its purity, isotopic

enrichment, and the supplier's quality control, which can often be found in the Certificate of

Analysis provided with the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556480#commercial-suppliers-of-4-pentylphenol-
d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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